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Compound of Interest

Compound Name: Caboxine A

Cat. No.: B15588763 Get Quote

Application Notes & Protocols: Carboxin
Audience: Researchers, scientists, and drug development professionals.

Introduction:

Carboxin is a systemic fungicide belonging to the oxathiin class of chemicals. It is widely used

in agriculture as a seed treatment to control a range of fungal diseases, including smuts, bunts,

and rhizoctonia diseases in cereals, cotton, and other crops. Its mode of action involves the

inhibition of the succinate dehydrogenase (SQR) enzyme, also known as complex II, in the

mitochondrial respiratory chain of fungi. This application note provides a comprehensive

overview of the synthesis, purification, and analytical methods for Carboxin, along with its

mechanism of action.

Chemical Synthesis of Carboxin
Carboxin is a synthetic compound and is not extracted from natural sources. The primary

method for its synthesis involves a multi-step chemical process.

Experimental Protocol: Synthesis of Carboxin

A common synthetic route for Carboxin is as follows:

Reaction of 2-chloro-3-oxobutyricanilide with 2-mercaptoethanol: 2-chloro-3-

oxobutyricanilide is reacted with 2-mercaptoethanol in the presence of a base.
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Acid-catalyzed cyclization: The resulting intermediate undergoes an acid-catalyzed ring

closure, which leads to the formation of Carboxin with the elimination of water[1].

Another described method involves the reaction of acetoacetanilide with sulfuryl chloride to

produce α-chloroacetoacetanilide, which is then condensed with mercaptoethanol[2].

A further synthesis approach involves the reaction of ethyl 2-chloroacetoacetate with 2-

mercaptoethanol and a base, followed by cyclization under acidic conditions to form an ethyl

ester of the 1,4-oxathiine heterocycle. This ester is then amidated with aniline to yield

Carboxin[3].

Purification of Carboxin
Post-synthesis, Carboxin requires purification to remove unreacted starting materials,

byproducts, and other impurities. Common laboratory and industrial purification techniques for

organic compounds like Carboxin are applicable.

Experimental Protocol: Purification by Crystallization

Crystallization is a standard method for purifying solid organic compounds. The principle relies

on the differential solubility of the compound and impurities in a suitable solvent.

Solvent Selection: Choose a solvent in which Carboxin is sparingly soluble at room

temperature but highly soluble at an elevated temperature.

Dissolution: Dissolve the impure Carboxin in a minimum amount of the hot solvent to create

a saturated solution.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove

them.

Crystallization: Allow the hot, saturated solution to cool slowly and undisturbed. As the

solution cools, the solubility of Carboxin decreases, leading to the formation of crystals.

Isolation: Collect the purified crystals by filtration, for instance, using a Buchner funnel.

Washing: Wash the crystals with a small amount of cold solvent to remove any adhering

impurities.
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Drying: Dry the crystals, for example, in a vacuum oven, to remove any residual solvent.

Table 1: Physical and Chemical Properties of Carboxin

Property Value Reference

Molecular Formula C₁₂H₁₃NO₂S [1]

Molar Mass 235.30 g/mol [1]

Appearance Off-white crystals [1][2]

Melting Point 91.5-92.5 °C [3]

Solubility in Water 170 mg/L at 20 °C [3]

Solubility in Organic Solvents
Soluble in acetone, methanol,

and ethyl acetate
[1]

Analytical Methods for Carboxin
Several analytical techniques are employed for the identification and quantification of Carboxin

in various matrices, including formulations, environmental samples, and agricultural products.

Table 2: Analytical Techniques for Carboxin Determination
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Analytical Method Principle Application Reference

High-Performance

Liquid

Chromatography

(HPLC)

Separation based on

partitioning between a

stationary and mobile

phase, with UV

detection.

Quantification in

formulations and

residue analysis in

food and

environmental

samples.

[4]

Gas Chromatography

(GC)

Separation of volatile

compounds in the gas

phase.

Residue analysis. [4]

Spectrophotometry

Measurement of light

absorption at a

specific wavelength.

Determination in

formulations.
[4][5]

Infrared (IR)

Spectroscopy

Measurement of the

absorption of infrared

radiation by the

molecule, causing

vibrations of the

chemical bonds.

Product analysis and

identification.
[1]

Experimental Protocol: HPLC Analysis of Carboxin

Standard Preparation: Prepare a series of standard solutions of Carboxin of known

concentrations in a suitable solvent (e.g., methanol or acetonitrile).

Sample Preparation: Extract Carboxin from the sample matrix using an appropriate solvent

and clean up the extract if necessary to remove interfering substances.

Chromatographic Conditions:

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A mixture of acetonitrile and water or methanol and water is typical.

Flow Rate: A flow rate of around 1.0 mL/min is generally used.
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Detection: UV detection at the wavelength of maximum absorbance for Carboxin.

Analysis: Inject the prepared standards and samples into the HPLC system.

Quantification: Construct a calibration curve from the peak areas of the standards and use it

to determine the concentration of Carboxin in the samples.

Mechanism of Action
Carboxin acts as a potent and specific inhibitor of the succinate dehydrogenase (SQR) enzyme

(EC 1.3.5.1), which is a key component of the mitochondrial electron transport chain.[1][2]

Signaling Pathway Diagram
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Caption: Mechanism of action of Carboxin.

Workflow Diagram
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Caption: General workflow for Carboxin synthesis, purification, and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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